methyl 5-(tetrahydro-2H-pyran-2-yloxy)-2-pentynoate

• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: methyl 5-(oxan-2-yloxy)pent-2-ynoate
• InChI: InChI=1S/C11H16O4/c1-13-10(12)6-2-4-8-14-11-7-3-5-9-15-11/h11H,3-5,7-9H2,1H3
• InChI Key: QTLVVCYBMPYTEP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C#CCCOC1CCCCO1

Description

Methyl 5-(tetrahydro-2H-pyran-2-yloxy)-2-pentynoate is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of the THPO-ether of 3-butyn-1-ol (approximately 2.88 g, approximately 18.7 mmol) in THF (about 40 ml, dried with sodium benzophenone ketyl) was placed under N2 into a four-neck flask and cooled to about −75° C. Butyl lithium (approximately 18.7 mmol, approximately 9.4 ml of approximately 2.0 M in hexanes) was added slowly via a dropping funnel at about −75° C. The mixture was stirred at this temperature for about 30 min, and then methyl chloroformate (ClCOOMe, about 1.4 ml, about 18.7 mmol) was added. The resulting mixture was stirred at about −75° C. for about 30 min, then slowly warmed to about 25° C. in approximately 2 h and poured into a cold saturated NH4Cl solution. The organic material was extracted with hexanes/ether, approximately 1:1. The combined extracts were washed with brine and dried. After removal of the solvent on a rotary evaporator, the remainder was flash chromatographed on silica gel with hexanes/ethyl acetate, approximately 4:1, to isolate methyl 5-(tetrahydro-2H-pyran-2-yloxy)-2-pentynoate (approximately 2.5 g, approximately 65%). GC-MS (m/z, relative intensity): 211 (1, M+-1), 157 (4), 153 (3), 142 (4), 125 (18), 113 (9), 109 (11), 85 (100), 79 (41), 67 (18), 55 (16), 41 (26). 1H NMR (CDCl3): 1.50-1.64 (m, 4H), 1.72 (m, 1H), 1.83 (m, 1H), 2.66 (t, J=6.6 Hz, 2H, H-4), 3.53 (m, 1H, H-5A), 3.62 (dt, J=9.8, 7.5 Hz, 1H, H-5B), 3.77 (s, 3H, OCH3), 3.87 (m, 2H), 4.65 (br t, J=4.0 Hz, 1H, OCHO). 1H NMR data were in agreement with data obtained for this compound in CCl4 (Rama Rao et al. 1986).